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Compound of Interest

Compound Name: Disperse blue 102

An In-depth Technical Guide to the Dyeing Mechanism of Polyester Fibers with Disperse Blue
102

Abstract

This technical guide provides a comprehensive examination of the core mechanism by which
polyester fibers are dyed with C.I. Disperse Blue 102. Polyester, a hydrophobic and highly
crystalline synthetic fiber, presents unique challenges for coloration.[1][2] Dyeing is achieved
using non-ionic disperse dyes, which possess low water solubility and can penetrate the
compact fiber structure under specific conditions.[2][3] This document details the
physicochemical principles governing the dye-fiber interaction, including the multi-step dyeing
process, the thermodynamics and kinetics of dye uptake, and the critical role of process
parameters such as temperature and pH. Detailed experimental protocols and quantitative data
are presented to serve as a resource for researchers and scientists in textile chemistry and
material science.

Core Components of the Dyeing System
The Substrate: Polyester (PET) Fiber

Polyester, chemically known as polyethylene terephthalate (PET), is a synthetic polymer
characterized by its hydrophobic nature and tightly packed, crystalline structure.[1][4][5] This
molecular arrangement results in very low moisture absorption and a lack of ionic groups,
rendering it unreceptive to most water-soluble dye classes.[1][2] A key property of polyester is
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its glass transition temperature (Tg), which is approximately 80°C.[6] Below this temperature,
the polymer chains are rigid, and the fiber is virtually undyeable. Above the Tg, the amorphous
regions of the polymer gain mobility, increasing the intermolecular spaces (free volume) and
allowing small dye molecules to diffuse into the fiber matrix.[2]

The Dye: C.I. Disperse Blue 102

Disperse Blue 102 is a non-ionic, single azo dye with low molecular weight, specifically
designed for coloring hydrophobic fibers.[7][8] Its minimal water solubility is a defining
characteristic, necessitating its application from a fine aqueous dispersion.[9][10][11]

Table 1: Chemical Properties of C.I. Disperse Blue 102

Property Value Reference
C.l. Name Disperse Blue 102 [7]

CAS Registry Number 12222-97-8 [7]
Molecular Formula C15H19N504S [71[12][13]
Molecular Weight 365.41 g/mol [71[12]
Chemical Class Monoazo [718]

| Solubility | Sparingly soluble in water |[9][10] |

The Dyeing Mechanism: A Solid-Solution Model

The dyeing of polyester with disperse dyes is best described as a process of dye transfer from
a liquid solvent (water) to a solid organic solvent (the fiber).[14][15] The mechanism involves a
sequence of reversible steps, with the dye ultimately becoming physically entrapped within the
fiber's amorphous regions.[11]

o Dispersion in the Aqueous Phase: The dye, being sparingly soluble, is milled into fine
particles and added to the dyebath with a dispersing agent. This creates a stable dispersion
of dye aggregates alongside a small concentration of dissolved single dye molecules.[9][15]
[16]
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o Adsorption onto the Fiber Surface: The single dye molecules in solution migrate to the
surface of the polyester fiber and are adsorbed.[9][17] An equilibrium is established between
the dissolved dye, the dispersed dye aggregates, and the surface-adsorbed dye.

« Diffusion into the Fiber Matrix: This is the crucial, rate-determining step.[9] At temperatures
above the fiber's Tg (typically 125-135°C for high-temperature dyeing), the polymer chains
gain mobility, causing the fiber to swell.[11][18] This creates transient voids, allowing the
adsorbed dye molecules to diffuse from the surface into the fiber's amorphous interior.[9][17]
[18]

Once inside the fiber, the dye molecules are held in place by weak intermolecular forces,
primarily Van der Waals forces and hydrogen bonds between the dye's polar groups and the
ester groups of the polyester.[2][11][17] As the temperature is lowered, the fiber structure
contracts, physically trapping the dye molecules.[11]
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Caption: The mechanism of disperse dyeing on polyester fibers.

Thermodynamics and Kinetics
Thermodynamic Principles

The transfer of disperse dye from the aqueous phase to the polyester fiber is a spontaneous
process. Thermodynamic studies show that the dyeing process is endothermic and driven by a
significant increase in entropy.[19]

e Gibbs Free Energy (AG®°): The negative values indicate that the dyeing process is
spontaneous.[19]
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» Enthalpy (AH°): The positive values confirm the endothermic nature of the process, signifying
that energy input (heat) is required to overcome the energy barriers for dye dissolution and
diffusion.[19]

o Entropy (AS®): The positive values are the primary driving force. This is attributed to the
release of structured water molecules surrounding the hydrophobic dye as it enters the
hydrophobic fiber environment.

Table 2: Thermodynamic Parameters for Disperse Dye Sorption on Polyester

Typical Value .
Parameter Interpretation Reference
Range
Gibbs Free Energy Spontaneous
-10 to -40 kJ/mol [19]
(AG°) process
+1.1 x 1072to +29 Endothermic process
Enthalpy (AH®) , . [19]
kJ/mol (physisorption)

| Entropy (AS°) | +1.1 x 10~# to +1.5 x 101 kJ/mol-K | Entropy-driven process |[19] |

Kinetic Models

The rate of dyeing is of paramount importance for industrial applications. The overall process is
generally governed by the diffusion of the dye within the fiber. Kinetic studies often show that
the dyeing process conforms to a pseudo-second-order model, indicating that the rate-limiting
step may involve interactions at two sites.[20][21] The rate is highly sensitive to temperature;
for instance, increasing the dyeing temperature from 85°C to 100°C can increase the diffusion
rate nearly 48-fold.[2]

Critical Parameters in the Dyeing Process

Successful and reproducible dyeing of polyester depends on the strict control of several key
parameters.

o Temperature: This is the most critical factor.[18] Dyeing must be carried out at temperatures
well above the fiber's Tg. The standard high-temperature method uses 125-135°C to ensure
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adequate fiber swelling and rapid dye diffusion.[10][18] Inconsistent temperature control can
lead to shade variations and poor dye penetration.[18]

e pH: The dyebath must be maintained under acidic conditions, typically at a pH of 4.5t0 5.5,
using a buffer like acetic acid.[14][22] This ensures the stability of the disperse dye and
optimizes dye exhaustion.[14]

o Carriers: In the absence of high-pressure equipment, carriers can be used to facilitate dyeing
at atmospheric pressure (around 100°C).[23][24] These organic chemicals act as swelling
agents or plasticizers for the polyester, effectively lowering its Tg and allowing dye to
penetrate at lower temperatures.[16][25][26] However, their use is declining due to
environmental concerns and potential negative effects on dye fastness.[23][26]

o Dispersing Agents: These are essential additives that prevent the fine dye particles from
aggregating in the dyebath, ensuring a stable and uniform dispersion throughout the dyeing
cycle.[15][16]

High Temperature Acidic pH Dispersing Agent Carrier (Optional)
(125-135°C) (4.5 - 5.5) persing Ag (For dyeing at ~100°C)
Enables Fiber Swelling | Ensures Dye Stability /Maintains Stable Lowers Effective
& Dye Diffusion & Optimal Exhaustion/ Dye Dispersion Dyeing Temperature

Successful & Reproducible
Dyeing of Polyester

Click to download full resolution via product page
Caption: Key factors influencing the success of polyester dyeing.

Experimental Protocols
Protocol for High-Temperature Exhaust Dyeing

This is the most common method for dyeing polyester with disperse dyes.[27]

e Dye Bath Preparation: Prepare a dyebath with a liquor-to-goods ratio of 10:1.[27]
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e Add a dispersing agent (e.g., 0.5-1.0 g/L).[27]
e Add a pH buffer (e.g., acetic acid) to adjust the pH to 4.5-5.5.[14][27]

o Prepare a paste of Disperse Blue 102 (e.g., 2% on weight of fiber) with a small amount of
water before adding it to the dyebath to ensure proper dispersion.[14][28]

e Dyeing Procedure:
o Introduce the pre-treated polyester fabric into the dyebath at 60°C.[28]
o Increase the temperature at a controlled rate of 1-2°C per minute up to 130°C.[27]

o Maintain the temperature at 130°C for 30-60 minutes to allow for dye diffusion and fixation.
[27][28]

o Cool the dyebath down to 60-70°C before draining.[28]

Protocol for Post-Dyeing Reduction Clearing

This step is critical for removing unfixed dye from the fiber surface, which significantly improves
wash fastness.[27]

e Prepare a fresh bath containing:
o Sodium Hydroxide (2 g/L)
o Sodium Hydrosulfite (2 g/L)
o Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes.[27]

e Rinse the fabric thoroughly with hot and then cold water and dry.[28]

Protocol for Measuring Dye Uptake (Exhaustion %)

Dye uptake is determined by measuring the dyebath absorbance before and after the dyeing
cycle using a UV-Vis spectrophotometer.
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o Calibrate the spectrophotometer and measure the absorbance (Ao) of the initial dyebath at

the dye's maximum wavelength (A_max).

» After the dyeing process is complete, measure the absorbance (A1) of the residual dyebath.

o Calculate the percentage of dye exhaustion (E%) using the formula:

o E% = [(Ao - A1) / Ad] x 100

Quantitative Data Summary

Table 3: Typical Dye Uptake & Process Parameters

Dyeing Temperatur Key

Typical Dye

Time (min) . Reference

Method e (°C) Additives Uptake (%)
High- Dispersing
Temperatur 125 - 135 30 - 60 Agent, pH > 90 [18][27]
e Buffer

) Carrier,
Carrier

] 90 - 100 60 - 90 Dispersing 70 -85 [15][27][29]
Dyeing

Agent

| Thermosol | 180 - 210 | 1 - 2 | Padding Auxiliaries | 85 - 95 |[10][27] |
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Caption: Experimental workflow for high-temperature polyester dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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